Cas no 135784-57-5 (rac-N-Demethyl Dimetindene Maleate)

Technical Introduction: rac-N-Demethyl Dimetindene Maleate rac-N-Demethyl Dimetindene Maleate is a derivative of dimetindene, a well-characterized antihistamine. This compound is primarily used in pharmacological research as a reference standard or intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural modification, involving the removal of the N-methyl group, allows for studies on metabolic pathways and receptor interactions. The maleate salt form enhances solubility and stability, facilitating analytical and experimental applications. Researchers value this compound for its role in investigating histamine H1 receptor binding and pharmacokinetic properties. It is typically handled under controlled conditions to ensure purity and consistency in scientific studies.

rac-N-Demethyl Dimetindene Maleate structure

135784-57-5 structure

Product Name:rac-N-Demethyl Dimetindene Maleate

CAS No:135784-57-5

MF:C₂₃H₂₆N₂O₄

MW:394.463546276093

CID:1062422

Update Time:2025-10-16

rac-N-Demethyl Dimetindene Maleate Chemical and Physical Properties

Names and Identifiers

- rac-N-Demethyl Dimetindene
- N-Methyl-2-{3-[1-(2-pyridinyl)ethyl]-1H-inden-2-yl}ethanamine (2Z )-2-butenedioate (1:1)
- RAC-N-DEMETHYL DIMETINDENE MALEATE (DIMETINDENE IMPURITY)
- N-Methyl-2-[3-[(1RS)-1-(pyridin-2-yl)ethyl]-1H-inden-2-yl]ethanamine Maleate
- rac-N-Demethyl Dimetindene Maleate
- Inchi： 1S/C19H22N2.C4H4O4/c1-14(18-9-5-6-11-21-18)19-16(10-12-20-2)13-15-7-3-4-8-17(15)19;5-3(6)1-2-4(7)8/h3-9,11,14,20H,10,12-13H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
- InChI Key： LTHOVYHNKXOGAI-BTJKTKAUSA-N
- SMILES： OC(/C=C\C(=O)O)=O.N(C)CCC1CC2C=CC=CC=2C=1C(C1C=CC=CN=1)C

Computed Properties

Exact Mass: 394.18900

Experimental Properties

PSA: 99.52000
LogP: 3.90720

rac-N-Demethyl Dimetindene Maleate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D230975-1mg	rac-N-Demethyl Dimetindene Maleate	135784-57-5	1mg	$207.00	2023-05-18
TRC	D230975-10mg	rac-N-Demethyl Dimetindene Maleate	135784-57-5	10mg	$1642.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-500142-1 mg	rac-N-Demethyl dimetindene,	135784-57-5	1mg	￥2,858.00	2023-07-11
TRC	D230975-5mg	rac-N-Demethyl Dimetindene Maleate	135784-57-5	5mg	$ 800.00	2023-09-08
SHENG KE LU SI SHENG WU JI SHU	sc-500142-1mg	rac-N-Demethyl dimetindene,	135784-57-5	1mg	￥2858.00	2023-09-05